3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C26H36N4O3S2
• Molecular Weight: 516.7 g/mol
• IUPAC Name: (5Z)-3-heptyl-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H36N4O3S2/c1-5-6-7-8-9-14-29-25(32)21(35-26(29)34)16-20-23(27-13-10-15-33-18(2)3)28-22-12-11-19(4)17-30(22)24(20)31/h11-12,16-18,27H,5-10,13-15H2,1-4H3/b21-16-
• InChI Key: GRKYMPORGVQCHF-PGMHBOJBSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)SC1=S

Description

The compound 3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidin-4-one core with three critical substituents:

• A Z-configured methylidene bridge linking the core to a 3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety.
• A 7-methyl group on the pyridopyrimidinone ring.
• A 2-{[3-(propan-2-yloxy)propyl]amino} side chain.

This structure combines aromaticity (pyridopyrimidinone core), a thiazolidinone ring (contributing sulfur-based reactivity), and flexible alkyl/alkoxy chains that modulate physicochemical properties. The Z-configuration of the methylidene bridge is critical for maintaining planar geometry and π-conjugation, as confirmed by crystallographic tools like SHELX .

Biological Activity

The compound 3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic organic molecule with significant potential for biological activity. Its structure features multiple functional groups, including a thiazolidine ring and a pyrimidinone core, which contribute to its diverse pharmacological properties. This article explores the biological activity of this compound, focusing on its antibacterial, antifungal, and potential anticancer effects.

Structural Overview

The molecular formula of the compound is $C_{24}H_{32}N_{4}O_{2}S_{2}$, with a molecular weight of approximately 472.7 g/mol. The presence of the thiazolidine moiety is particularly noteworthy due to its established biological activity in various derivatives.

Antibacterial Properties

Recent studies have demonstrated that derivatives of thiazolidinones exhibit significant antibacterial activity. For instance, compounds similar to the target molecule have shown effectiveness against both Gram-positive and Gram-negative bacteria. One study reported that certain thiazolidinone derivatives had minimum inhibitory concentrations (MICs) significantly lower than those of standard antibiotics like ampicillin.

Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)
Staphylococcus aureus	0.008	0.016
Escherichia coli	0.030	0.060
Enterobacter cloacae	0.004	0.008

These findings suggest that the compound may possess strong antibacterial properties, potentially making it a candidate for further development as an antibiotic agent .

Antifungal Activity

In addition to antibacterial effects, the compound has shown promise in antifungal activity against various strains. The MIC values for tested compounds ranged from 0.004 to 0.06 mg/mL against fungal pathogens such as Trichoderma viride and Aspergillus fumigatus. The most active derivatives exhibited potent antifungal properties, indicating that the target compound may also be effective against fungal infections .

Anticancer Potential

The structural complexity of the compound suggests potential anticancer activity, particularly due to its ability to interact with various biological targets within cancer cells. Research into similar pyrido[1,2-a]pyrimidin derivatives has indicated their effectiveness in inhibiting cancer cell proliferation and inducing apoptosis in several cancer lines. The detailed mechanisms by which these compounds exert their effects are still under investigation but may involve modulation of signaling pathways associated with cell growth and survival .

Mechanistic Insights

Mechanistic studies using molecular docking simulations have provided insights into how this compound might interact with specific biological targets. For example, docking studies have suggested that the compound could inhibit bacterial enzymes critical for cell wall synthesis or interfere with metabolic pathways essential for bacterial survival .

Case Studies

Several case studies have highlighted the biological activity of structurally related compounds:

• Thiazolidinone Derivatives : A series of thiazolidinone derivatives were synthesized and screened for their antibacterial properties, revealing significant activity against resistant strains of bacteria.
• Pyrido[1,2-a]pyrimidine Compounds : These compounds have been evaluated for their anticancer effects in vitro and in vivo, demonstrating promising results in reducing tumor growth in animal models.

Scientific Research Applications

Structure and Composition

The compound is characterized by:

• Core Structure : Pyrido[1,2-a]pyrimidin-4-one
• Functional Groups : Thiazolidine ring, thioxo group, and an amino group
• Molecular Formula : C25H33N5O3S2
• Molecular Weight : Approximately 515.7 g/mol

Medicinal Chemistry

The compound's structural features suggest potential therapeutic applications, particularly in the development of novel pharmaceuticals targeting various diseases. Its biological activity may be explored in:

• Antimicrobial Agents : Given the presence of thiazolidine and thioxo groups, the compound may exhibit antibacterial or antifungal properties.
• Anti-inflammatory Drugs : The pyrido[1,2-a]pyrimidin-4-one core is known for its potential anti-inflammatory effects, making this compound a candidate for further investigation in inflammatory disease models.

Research into the biological mechanisms of this compound could reveal its interaction with specific biological targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in disease pathways, similar to other pyrimidine derivatives.
• Cell Signaling Modulation : Investigating its effects on cell signaling pathways could provide insights into its role in regulating cellular functions.

Pharmacological Research

The pharmacokinetics and pharmacodynamics of this compound are crucial for understanding its therapeutic potential:

• Drug Development : The compound could serve as a lead molecule for the development of new drugs. Studies focusing on its bioavailability, metabolism, and toxicity are essential.
• Clinical Trials : If preliminary studies show promise, this compound may progress to clinical trials to evaluate its efficacy and safety in human subjects.

Case Study 1: Antimicrobial Activity

A study investigating structurally similar compounds demonstrated significant antimicrobial activity against various pathogens. The findings suggest that modifications to the thiazolidine component can enhance efficacy against resistant strains.

Case Study 2: Anti-inflammatory Effects

Research on related pyrido[1,2-a]pyrimidin-4-one derivatives revealed potent anti-inflammatory effects in animal models of arthritis. This indicates a potential pathway for exploring the new compound's therapeutic applications in treating inflammatory diseases.

Compound Name	Structure Type	Biological Activity	Reference
Compound A	Pyrido[1,2-a]pyrimidin	Antibacterial
Compound B	Thiazolidine Derivative	Anti-inflammatory
3-Heptyl Compound	Pyrido[1,2-a]pyrimidin	Unknown	Current Study

Comparison with Similar Compounds

Substituent Variations in Thiazolidinone Derivatives

Several analogs with modified thiazolidinone substituents and amino side chains are documented (Table 1):

Compound Name	Thiazolidinone Substituent	Amino Side Chain	Core Structure	Key References
Target Compound	3-Heptyl	3-(Propan-2-yloxy)propylamino	Pyrido[1,2-a]pyrimidin-4-one	N/A
3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido...	3-Isobutyl	4-Methylbenzylamino	Pyrido[1,2-a]pyrimidin-4-one
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	3-Allyl	Ethylamino	Pyrido[1,2-a]pyrimidin-4-one
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H...	3-(2-Methoxyethyl)	1-Phenylethylamino	Pyrido[1,2-a]pyrimidin-4-one

Key Observations :

• Thiazolidinone Substituents: The target compound’s 3-heptyl group introduces significant lipophilicity compared to shorter chains (isobutyl, allyl) or polar substituents (2-methoxyethyl). This enhances membrane permeability but may reduce aqueous solubility .
• Amino Side Chains: The 3-(propan-2-yloxy)propylamino group combines ether and alkyl functionalities, offering balanced solubility and steric flexibility.

Comparison with Pyrazolo[3,4-d]pyrimidin-4-one Derivatives

Compounds like 10a and 10b () share a thiazolidinone moiety but differ in core structure:

• Core : Pyrazolo[3,4-d]pyrimidin-4-one vs. pyrido[1,2-a]pyrimidin-4-one.
• Activity: Pyrazolo derivatives exhibit anti-inflammatory activity, attributed to the thiazolidinone’s sulfur atoms and hydrogen-bonding capacity . The target compound’s pyridopyrimidinone core may enhance aromatic interactions in biological targets, though direct activity data is unavailable.

Lipophilicity and Solubility

• The heptyl chain increases logP, favoring passive diffusion across membranes but risking poor aqueous solubility.
• The propan-2-yloxypropylamino side chain’s ether oxygen may mitigate hydrophobicity, enhancing solubility in polar solvents compared to purely alkyl chains (e.g., ethylamino in ).

Stereochemical Considerations

• The Z-configuration ensures conjugation between the thiazolidinone and pyridopyrimidinone rings, critical for electronic stability and binding interactions. Analogous compounds with E-configurations are less studied but likely exhibit reduced planarity .

Preparation Methods

Nucleophilic Aromatic Substitution

Reacting the chlorinated pyrido[1,2-a]pyrimidin-4-one intermediate with 3-(propan-2-yloxy)propylamine in dimethylformamide (DMF) at 120°C for 24 hours achieves 70–75% substitution. Key considerations include:

• Leaving group activation : Chlorine at the 2-position is preferred due to its moderate reactivity, balancing substitution rates with side-product formation.

• Solvent effects : DMF enhances nucleophilicity of the amine but requires strict anhydrous conditions to prevent hydrolysis.

Reductive Amination

An alternative pathway involves condensing 2-amino-4H-pyrido[1,2-a]pyrimidin-4-one with 3-(propan-2-yloxy)propanal followed by sodium cyanoborohydride reduction. This method offers milder conditions (room temperature, 12 hours) but lower yields (55–60%) due to competing imine formation.

Purification and Isolation

Final purification leverages crystallization from chlorobenzene/2-propanol mixtures , which selectively precipitate the target compound while removing residual thiazolidine precursors and amination byproducts. Adding activated carbon (Norit ATM Supra) during workup reduces impurities to <0.3%.

Table 2: Comparative Purification Efficacy

Purification Step	Purity (%)	Residual Solvent (ppm)
Crystallization (Chlorobenzene)	97.2	<200
Activated Carbon Treatment	98.5	<50
Chromatography (Silica)	99.1	<10